Cas no 1237089-82-5 (2-Chloro-4-(2-methylthiophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2-methylthiophenyl)benzoic acid
• CAS No: 1237089-82-5
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320474
• CID: 2760163
• PubChem ID: 53226376
• Update Time: 2025-08-05

2-Chloro-4-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1237089-82-5
• 2-chloro-4-(2-methylsulfanylphenyl)benzoic acid
• 2-CHLORO-4-(2-METHYLTHIOPHENYL)BENZOIC ACID
• MFCD18320474
• 2-Chloro-4-(2-methylthiophenyl)benzoic acid, 95%
• 2-Chloro-4-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320474
• Inchi： 1S/C14H11ClO2S/c1-18-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(15)8-9/h2-8H,1H3,(H,16,17)
• InChI Key： DJQIHQHTTGAOQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 278.0168285Da
• Monoisotopic Mass: 278.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-Chloro-4-(2-methylthiophenyl)benzoic acid

Professional Introduction to 2-Chloro-4-(2-methylthiophenyl)benzoic acid (CAS No: 1237089-82-5)

2-Chloro-4-(2-methylthiophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1237089-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a chloro substituent at the 2-position and a 2-methylthiophenyl group at the 4-position, imparting unique structural and electronic properties that make it a valuable scaffold for drug discovery and development.

The compound’s molecular structure, characterized by its aromatic ring system, offers a versatile platform for further functionalization. The presence of both electron-withdrawing (chloro) and electron-donating (methylthiophenyl) groups allows for fine-tuning of its physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These attributes are critical in optimizing pharmacokinetic profiles, ensuring that potential therapeutic agents derived from this compound exhibit favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In recent years, 2-Chloro-4-(2-methylthiophenyl)benzoic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its thiophene moiety, a heterocyclic aromatic ring system, is particularly noteworthy due to its prevalence in biologically active natural products and pharmaceuticals. Thiophene derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By incorporating this motif into a benzoic acid backbone, researchers aim to harness its inherent biological potential while leveraging the additional functionality provided by the chloro group.

One of the most compelling applications of CAS No 1237089-82-5 lies in its role as a precursor for designing small-molecule inhibitors targeting specific enzymatic or receptor pathways. For instance, modifications to the benzoic acid scaffold have been investigated for their ability to modulate enzymes involved in metabolic disorders and cancer progression. The chloro substituent at the 2-position enhances electrophilicity, making it susceptible to nucleophilic attack during derivatization processes. This reactivity allows chemists to introduce various functional groups at strategic positions within the molecule, thereby tailoring its biological activity.

Recent advancements in computational chemistry have further highlighted the significance of 2-Chloro-4-(2-methylthiophenyl)benzoic acid as a privileged scaffold. Molecular docking studies have demonstrated its potential binding affinity to proteins implicated in neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The thiophene ring’s ability to engage with aromatic pockets in protein targets suggests that derivatives of this compound may exhibit neuroprotective or neurotrophic effects. These findings underscore the compound’s relevance in contemporary drug discovery efforts aimed at addressing unmet medical needs.

The synthesis of CAS No 1237089-82-5 involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the functionalization of a chlorobenzene derivative followed by thiophene coupling or condensation reactions. Advances in green chemistry have prompted researchers to explore sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In clinical research settings, 2-Chloro-4-(2-methylthiophenyl)benzoic acid has been evaluated for its potential role as an adjuvant therapy in chronic inflammatory conditions. Preclinical studies suggest that certain derivatives exhibit anti-inflammatory properties comparable to established drugs while demonstrating improved tolerability profiles. The compound’s structural features enable it to interact with inflammatory mediators and signaling pathways without excessive side effects. This makes it an attractive candidate for further development into novel therapeutic agents.

The growing interest in CAS No 1237089-82-5 has also spurred interest among academic institutions and biotech companies worldwide. Collaborative research initiatives aim to uncover new derivatives with enhanced efficacy and selectivity against disease-causing targets. By integrating cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are accelerating the discovery pipeline for compounds derived from this versatile scaffold.

From an industrial perspective, scaling up the production of 2-Chloro-4-(2-methylthiophenyl)benzoic acid presents both challenges and opportunities. Efficient synthetic methodologies must be developed to ensure cost-effective manufacturing without compromising purity standards essential for pharmaceutical applications. Continuous flow chemistry has emerged as a promising approach for achieving high yields while maintaining reproducibility across production batches.

The regulatory landscape governing pharmaceutical intermediates like CAS No 1237089-82-5 continues to evolve in response to emerging scientific knowledge and market demands. Regulatory agencies require comprehensive toxicological data before approving new drug candidates derived from such intermediates. Consequently, researchers must adhere stringent guidelines during preclinical testing to ensure safety before advancing into human trials.

In conclusion,CAS No 1237089-82-5, corresponding to 2-Chloro-4-(2-methylthiophenyl)benzoic acid, represents a significant asset in modern medicinal chemistry research programs aimed at developing innovative therapeutics across multiple therapeutic areas including oncology,neurological disorders,and inflammatory diseases among others Its unique structural features offer opportunities for designing highly specific bioactive molecules through rational molecular design strategies Coupled with ongoing advancements toward sustainable synthesis practices,this compound exemplifies how traditional organic chemistry continues driving progress toward improving human health worldwide